Cas no 90012-35-4 (1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide)
90012-35-4 structure
Product Name:1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide
CAS No:90012-35-4
MF:C12H15NO3S
MW:253.317402124405
CID:796567
PubChem ID:40559079
Update Time:2025-04-19
1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide
- 2-(3-methylbutyl)-1,1-dioxo-1,2-benzothiazol-3-one
- DTXSID40654501
- 90012-35-4
- 2-(3-Methylbutyl)-1H-1lambda~6~,2-benzothiazole-1,1,3(2H)-trione
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- Inchi: 1S/C12H15NO3S/c1-9(2)7-8-13-12(14)10-5-3-4-6-11(10)17(13,15)16/h3-6,9H,7-8H2,1-2H3
- InChI Key: ADOSFBLEKDHUKA-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C(N1CCC(C)C)=O)(=O)=O
Computed Properties
- Exact Mass: 253.07726451g/mol
- Monoisotopic Mass: 253.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 62.8Ų
1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
90012-35-4 (1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide) Related Products
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